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Compound of Interest

Compound Name: Orbofiban

Cat. No.: B1677454

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orbofiban is an orally active, non-peptide antagonist of the platelet glycoprotein lib/llla
(GPIIb/llla) receptor. This receptor plays a crucial role in the final common pathway of platelet
aggregation. By blocking the binding of fibrinogen to GPIIb/llla, Orbofiban effectively inhibits
platelet aggregation induced by various agonists. Preclinical evaluation of such antithrombotic
agents is critical, and the canine model of thrombosis provides a valuable in vivo system that
closely mimics human physiology. This document provides detailed application notes and
protocols for the evaluation of Orbofiban in a canine model of arterial thrombosis.

Mechanism of Action of Orbofiban

Orbofiban exerts its antithrombotic effect by competitively inhibiting the binding of fibrinogen to
the activated GPIIb/llla receptor complex on the surface of platelets. This blockage prevents
the cross-linking of platelets, a critical step in the formation of a thrombus.
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¢ To cite this document: BenchChem. [Canine Model of Thrombosis for Orbofiban Evaluation:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677454#canine-model-of-thrombosis-for-orbofiban-
evaluation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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